Cas no 57827-50-6 (2-[(e)-but-2-enyl]-2-methyl-3-phenylazirine)

• Product Name: 2-[(e)-but-2-enyl]-2-methyl-3-phenylazirine
• CAS No: 57827-50-6
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 947608
• PubChem ID: 5887211
• Update Time: 2025-04-19

2-[(e)-but-2-enyl]-2-methyl-3-phenylazirine Chemical and Physical Properties

Names and Identifiers

• 2-[(e)-but-2-enyl]-2-methyl-3-phenylazirine
• 2-but-2-enyl-2-methyl-3-phenyl-2H-azirine
• 2-Phenyl-3-methyl-3-(2-buten-1-yl)azirin
• AC1NYP0E
• NSC255264
• 57827-50-6
• NSC-255264
• DTXSID50421281

• Inchi： 1S/C13H15N/c1-3-4-10-13(2)12(14-13)11-8-6-5-7-9-11/h3-9H,10H2,1-2H3/b4-3+
• InChI Key： ZWOBPZOYEQLEMA-ONEGZZNKSA-N
• SMILES： N1=C(C2C=CC=CC=2)C1(C)C/C=C/C

Computed Properties

• Exact Mass: 185.12055
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36
• LogP: 2.64980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azirines Phenylazirines